molecular formula C10H22O2 B1175210 Cobalt sulfate CAS No. 10393-49-4

Cobalt sulfate

Cat. No. B1175210
CAS RN: 10393-49-4
InChI Key:
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Description

Cobalt(II) sulfate is an inorganic compound with the formula CoSO4(H2O)x. It usually refers to the hexa- or heptahydrates CoSO4.6H2O or CoSO4.7H2O, respectively . The heptahydrate is a red solid that is soluble in water and methanol . It is odorless and sinks as well as mixes well in water .


Synthesis Analysis

Cobalt(II) sulfate forms by the reaction of metallic cobalt, its oxide, hydroxide, or carbonate with aqueous sulfuric acid . The reaction may also occur between cobalt carbonate, which results in the formation of cobalt sulfate along with carbon dioxide and water .


Molecular Structure Analysis

The molecular or chemical formula of Cobalt(II) sulfate is CoSO4 . It contains cobalt in its +2 oxidation state . It contains cobalt and sulfate ions .


Chemical Reactions Analysis

The potential impacts of cobalt refining were mainly concentrated in the fossil depletion and freshwater ecotoxicity categories . The beneficiation stage and the refining stage account for 72% and 26% of the total normalization value, respectively .


Physical And Chemical Properties Analysis

Cobalt(II) sulfate is a red (anhydrous, monohydrate) or pink (hexa-, heptahydrate) crystalline solid, soluble in water . It also displays moderate solubility in ethanol, but insoluble in non-polar solvents . It decomposes when heated above 735 °C .

Mechanism of Action

Cobalt and cobalt compounds were genotoxic in vitro and in the bone marrow of mice and hamsters . The genotoxic effect of cobalt ions probably takes place via the production of radical oxygen species . Cobalt ions and cobalt dusts can increase the genotoxicity of other mutagenic agents .

Safety and Hazards

Cobalt(II) sulfate is harmful if swallowed and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is suspected of causing genetic defects and may cause cancer by inhalation . It may also damage fertility or the unborn child .

Future Directions

Cobalt sulfate is being used in the booming electric vehicle market . Electra Battery Materials Corporation and Eurasian Resources Group have signed a binding letter of intent for long-term supply of ERG’s cobalt hydroxide to North America’s first battery grade cobalt sulfate refinery . This agreement supports efforts to onshore the battery supply chain and reduce reliance on foreign refiners .

properties

CAS RN

10393-49-4

Product Name

Cobalt sulfate

Molecular Formula

C10H22O2

Molecular Weight

0

Origin of Product

United States

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